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Compound of Interest

Compound Name: H-Glu-Tyr-OH.DEA
Cat. No.: B14798841
Get Quote
\ J

Executive Summary & Chemical Identity

H-Glu-Tyr-OH.DEA is the diethanolamine (DEA) salt of the bioactive dipeptide L-Glutamyl-L-
Tyrosine. While the parent dipeptide is zwitterionic and sparingly soluble in water at its
isoelectric point (pl ~3.2), the DEA salt form is engineered for enhanced solubility in aqueous
and polar organic systems.

This modification alters the extraction landscape:
o Parent Peptide: Hydrophilic, crystallizable from water/acid.
» DEA Salt: Highly hygroscopic, often amorphous or oily, soluble in lower alcohols.

Critical Application Note: The primary amine on the Glutamic acid residue presents a latent risk
of Schiff base formation if ketonic solvents (Acetone, MEK) are used during extraction. This
guide prioritizes alcohol/ether precipitation systems to ensure structural integrity.

Chemical Profile
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Specification

Compound Name

H-Glu-Tyr-OH.DEA (L-Glutamyl-L-Tyrosine

Diethanolamine salt)

~310.3 (Free Acid) + 105.1 (DEA) = 415.4 g/mol

Molecular Weight )

(assuming 1:1 salt)
Polarity High (Amphiphilic salt)

-COOH (~2.1),

-COOH (~4.1), Phenolic-OH (~10.1),
pKa Values

-NH

(~9.[12](3][41[5][6]T715)

Solubility Class

Soluble: Water, Methanol, Ethanol,
DMSO.Insoluble: Diisopropyl Ether (DIPE),
Hexane, Ethyl Acetate.

Solvent Compatibility Matrix

The following matrix dictates solvent selection based on solubility thermodynamics and

chemical stability.

Class A: Recommended Solvents (Dissolution)

Used for dissolving the crude salt or as the primary solvent in crystallization.
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Solvent Solubility Operational Notes
Excellent for initial dissolution.
Water Very High Hard to remove (lyophilization
required).
Preferred. Low boiling point
Methanol (MeOH) High allows easy removal. Good for

salt formation.

Ethanol (EtOH)

Moderate-High

Safer alternative to MeOH.
May require slight warming
(30°C).

DMSO

Very High

Use only if necessary. Difficult
to remove; interferes with

crystallization.

Class B: Anti-Solvents (Precipitation)

Used to force the peptide salt out of solution (Extraction/Purification).

Solvent Compatibility Operational Notes
Gold Standard. Forms granular
MTBE Excellent o .
precipitates rather than oils.
Good alternative to MTBE.
Diisopropyl Ether (DIPE) Good Peroxide former (check
stabilizers).
Can be used, but some DEA
Ethyl Acetate Moderate salts form "gummy" oils in
EtOAcC.
Strictly for oiling-out
n-Heptane/Hexane Good procedures. Low miscibility

with MeOH.
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Class C: Forbidden / High-Risk Solvents

Do NOT use these solvents due to chemical incompatibility.

Solvent Risk Factor Mechanism of Failure

Schiff Base Formation: The
ketone reacts with the N-

Acetone / MEK CRITICAL terminal

-amine of Glu to form an imine

impurity (+40 Da mass shift).

DEA salts are often insoluble,
but chlorinated solvents can

Chloroform / DCM Moderate cause amine alkylation over
long periods or form

emulsions.

Pyroglutamate Formation: Acid
) ) catalyzes the cyclization of N-
Strong Acids (pH < 2) High _
terminal Glu to PyroGlu (loss

of 18 Da/Water).

Mechanism of Action: Solubility & Stability

To understand the protocol, one must understand the molecular behaviors governing the
extraction.
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H-Glu-Tyr-OH.DEA

(Crude Mixture)

Solubility Logic:
DEA Salt is Polar/lonic

Compatible Incompatible

Solvent: Acetone

Solvent: Methanol/Ethanol
((A\Y/e]]»)]

(Dissolves Salt)

Add to induce
precipitation

Anti-Solvent: MTBE/DIPE Side Reaction:
(Precipitates Salt) Schiff Base Formation

Filtration

Purified Solid
H-Glu-Tyr-OH.DEA

Click to download full resolution via product page

Figure 1: Solubility logic and risk assessment for solvent selection. Note the critical branch
avoiding ketones.

Detailed Extraction Protocol

This protocol describes the isolation of H-Glu-Tyr-OH.DEA from a crude reaction mixture or a

raw synthesis solution.

Method: Anti-Solvent Precipitation (Oiling-Out
Prevention)

Objective: Isolate the peptide salt as a solid powder, removing non-polar impurities and excess
free DEA.
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Reagents
¢ Solvent A: Methanol (HPLC Grade)

e Solvent B (Anti-solvent): Methyl tert-butyl ether (MTBE) or Diisopropyl ether (DIPE). Pre-
chilled to 0°C.

Step-by-Step Workflow

e Dissolution (The "Load" Phase):

o Dissolve the crude H-Glu-Tyr-OH.DEA in the minimum volume of Solvent A (Methanol)
required to obtain a clear solution.

o Target Concentration: 100-200 mg/mL.

o Note: If the solution is cloudy, filter through a 0.45 um PTFE membrane to remove
inorganic salts (NaCIl/KCI) which are insoluble in MeOH.

e Concentration (Optional):

o If the volume is excessive, concentrate via rotary evaporation at < 40°C to a syrup-like
consistency.

o Warning: Do not exceed 40°C to prevent thermal degradation (peptide bond hydrolysis).
o Precipitation (The "Extraction” Phase):

o Place 10 volumes (relative to the MeOH solution) of Solvent B (MTBE) in a beaker with
vigorous magnetic stirring.

o Dropwise Addition: Slowly add the peptide-methanol solution into the stirring MTBE.
o Observation: A white to off-white precipitate should form immediately.

o Troubleshooting: If the product "oils out” (forms a sticky gum at the bottom), stop stirring.
Decant the supernatant. Add fresh MTBE and scratch the oil with a glass rod or sonicate
to induce crystallization.
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e Maturation:

o Continue stirring the suspension at 0—4°C for 30 minutes. This hardens the precipitate and
extracts residual free DEA into the ether phase.

* Isolation:
o Filter the solid using a sintered glass funnel (Porosity 3) or a Buchner funnel.
o Wash: Rinse the filter cake 2x with cold MTBE.

e Drying:
o Dry the solid in a vacuum oven at 25-30°C for 12—24 hours.

o Note: DEA salts are hygroscopic. Store immediately in a desiccator or sealed container

under Nitrogen.

Analytical Validation (HPLC)

To confirm the integrity of the extracted peptide and ensure no degradation occurred during the
solvent treatment.
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Parameter Condition

C18 Reverse Phase (e.g., Agilent Zorbax

Column _
Eclipse Plus), 4.6 x 150 mm, 5 um
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B 0.1% TFA in Acetonitrile
) 0% B to 30% B over 20 minutes (Polar peptide
Gradient
elutes early)
Flow Rate 1.0 mL/min
) UV @ 214 nm (Peptide bond) and 280 nm
Detection : . .
(Tyrosine side chain)
H-Glu-Tyr-OH elutes as a single sharp peak.
Expected Result Note: DEA counter-ion is not UV active and will
wash out in the void volume.
References

Chemical Identity & Properties

o PubChem.[2] Glu-Tyr (Compound Summary). National Library of Medicine. Available at:
[Link][2]

Peptide Solubility Guidelines

Solvent Selection in Drug Development

o ICH Harmonised Guideline. Impurities: Guideline for Residual Solvents Q3C(R8). (2021).
Available at: [Link]

Stability of Glutamyl Peptides

o Bersin, L. M., et al. (2021). Effect of pH on the Rate of Pyroglutamate Formation. Journal
of Pharmaceutical Sciences. Available at: [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://pubchem.ncbi.nlm.nih.gov/compound/Glu-Tyr
https://database.ich.org/sites/default/files/ICH_Q3C-R8_Guideline_Step4_2021_0422.pdf
https://pubmed.ncbi.nlm.nih.gov/33548303/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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